Cas no 1805361-97-0 (5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid)

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid is a specialized pyridine derivative with a unique structural framework, combining chloro, cyano, and difluoromethyl substituents with an acetic acid moiety. This compound is of significant interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate. The presence of electron-withdrawing groups enhances its reactivity, making it suitable for further functionalization in synthesis. Its difluoromethyl group may contribute to improved metabolic stability and bioavailability in active ingredients. The acetic acid side chain offers additional flexibility for conjugation or salt formation, broadening its utility in fine chemical applications. This compound is typically handled under controlled conditions due to its reactive functional groups.

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid structure

1805361-97-0 structure

Product Name:5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid

CAS No:1805361-97-0

MF:C₉H₅ClF₂N₂O₂

MW:246.598007917404

CID:4869008

Update Time:2025-05-24

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid
- Inchi： 1S/C9H5ClF2N2O2/c10-5-1-4(9(11)12)7(3-13)14-6(5)2-8(15)16/h1,9H,2H2,(H,15,16)
- InChI Key： YUKVHSNNBLNYHO-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=C(C#N)N=C1CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 318
XLogP3: 1.7
Topological Polar Surface Area: 74

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029050776-1g	5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid	1805361-97-0	97%	1g	$1,504.90	2022-04-01

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. Alt-proteins: A promising future
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805361-97-0)

5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid, with the CAS registry number 1805361-97-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, cyano, difluoromethyl, and acetic acid groups. The presence of these functional groups imparts the molecule with a wide range of chemical reactivity and biological activity, making it a valuable compound for various applications.

The synthesis of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the pyridine ring, followed by the introduction of substituents at specific positions to achieve the desired regiochemistry. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing ecological impact.

In terms of physical properties, 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid exhibits a melting point of approximately 240°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to characterize its purity and structure.

The biological activity of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid has been extensively studied in recent years. Research indicates that this compound possesses potent herbicidal activity, making it a promising candidate for use in agricultural pest control. Additionally, studies have shown that it may exhibit anti-inflammatory and antioxidant properties, suggesting potential applications in pharmaceuticals. The cyano group in particular has been identified as a key contributor to its bioactivity, as it enhances the molecule's ability to interact with target proteins.

Recent breakthroughs in computational chemistry have further elucidated the mechanism of action of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid. Using molecular docking simulations, scientists have identified potential binding sites on key enzymes involved in plant growth regulation. These findings have paved the way for the development of more effective agrochemical formulations that minimize environmental toxicity while maintaining efficacy.

In conclusion, 5-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805361-97-) represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure, combined with advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing contemporary challenges in agriculture and medicine. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in both academic and industrial settings.